Cas no 1805390-53-7 (3-Chloro-2-(difluoromethyl)-5-fluoro-6-methoxypyridine)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-fluoro-6-methoxypyridine
• CAS No: 1805390-53-7
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4866034
• Update Time: 2025-05-19

3-Chloro-2-(difluoromethyl)-5-fluoro-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-5-fluoro-6-methoxypyridine

• Inchi： 1S/C7H5ClF3NO/c1-13-7-4(9)2-3(8)5(12-7)6(10)11/h2,6H,1H3
• InChI Key： UPFSOLUEHRTIDP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(N=C1C(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-2-(difluoromethyl)-5-fluoro-6-methoxypyridine

Professional Introduction to 3-Chloro-2-(difluoromethyl)-5-fluoro-6-methoxypyridine (CAS No. 1805390-53-7)

3-Chloro-2-(difluoromethyl)-5-fluoro-6-methoxypyridine, with the CAS number 1805390-53-7, is a significant compound in the field of pharmaceutical chemistry. This pyridine derivative exhibits unique structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple fluorine atoms and a chloro substituent enhances its reactivity, making it a versatile building block for drug development.

The compound's molecular structure, characterized by a pyridine core substituted with a chloro group at the 3-position, a difluoromethyl group at the 2-position, a fluoro atom at the 5-position, and a methoxy group at the 6-position, imparts distinct electronic and steric properties. These features are crucial for its role in medicinal chemistry, particularly in designing molecules with improved pharmacokinetic profiles and target specificity.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to enhance metabolic stability and binding affinity. Research has demonstrated that the introduction of fluorine atoms can modulate the electronic distribution of the molecule, leading to more effective interactions with biological targets. For instance, studies have shown that compounds containing 3-chloro-2-(difluoromethyl)-5-fluoro-6-methoxypyridine exhibit promising activity against various diseases, including cancer and infectious disorders.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating 3-chloro-2-(difluoromethyl)-5-fluoro-6-methoxypyridine into kinase inhibitor designs, researchers can achieve high selectivity and potency. Recent studies have highlighted its use in developing novel inhibitors targeting specific kinases involved in tumor growth and progression.

The compound's versatility also extends to its application in antiviral drug development. The unique substitution pattern allows for interactions with viral proteases and polymerases, disrupting viral replication cycles. Preliminary findings suggest that derivatives of 3-chloro-2-(difluoromethyl)-5-fluoro-6-methoxypyridine show efficacy against several viral strains, making them promising candidates for further clinical investigation.

The synthesis of 3-chloro-2-(difluoromethyl)-5-fluoro-6-methoxypyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also underscore its importance in modern pharmaceutical research.

In conclusion, 3-Chloro-2-(difluoromethyl)-5-fluoro-6-methoxypyridine (CAS No. 1805390-53-7) is a pivotal compound in medicinal chemistry due to its unique structural features and broad applicability. Its role in developing kinase inhibitors and antiviral agents underscores its significance in addressing critical health challenges. As research continues to uncover new therapeutic applications, this compound is poised to remain at the forefront of pharmaceutical innovation.